Cas no 2172481-60-4 (1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172481-60-4
• MF: C₆H₈F₃N₃O₂S
• MW: 243.206830024719
• CID: 5812964
• PubChem ID: 165859543
• Update Time: 2025-06-13

1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide
• 2172481-60-4
• EN300-1614284

• Inchi： 1S/C6H8F3N3O2S/c7-6(8,9)2-4-12-5(1-3-11-12)15(10,13)14/h1,3H,2,4H2,(H2,10,13,14)
• InChI Key： KZDGDFSGKFTVEL-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1CCC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 243.02893217g/mol
• Monoisotopic Mass: 243.02893217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide

Introduction to 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172481-60-4)

1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. With the CAS number 2172481-60-4, this compound represents a fascinating derivative of pyrazole, a heterocyclic aromatic compound that serves as a privileged scaffold in drug discovery. The introduction of trifluoropropyl and sulfonamide functional groups into the pyrazole core imparts distinct physicochemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide combines the inherent bioisosteric properties of pyrazole with the electron-withdrawing effects of the trifluoropropyl group and the hydrogen bonding capability of the sulfonamide moiety. These features collectively contribute to its potential interaction with biological targets, particularly enzymes and receptors involved in various disease pathways. The trifluoropropyl group, known for its ability to enhance metabolic stability and lipophilicity, is a common substitution pattern in modern drug candidates. Meanwhile, the sulfonamide group is widely recognized for its role as a pharmacophore in numerous bioactive molecules.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate biological processes with high specificity and efficacy. Pyrazole derivatives have emerged as a cornerstone in this endeavor due to their versatility and well-documented pharmacological properties. Among these derivatives, 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide stands out for its potential applications in addressing unmet medical needs. The compound’s ability to engage with biological targets through multiple interactions—hydrogen bonding via the sulfonamide group and hydrophobic interactions via the trifluoropropyl moiety—makes it an attractive lead for further optimization.

One of the most compelling aspects of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide is its potential role as an inhibitor of key enzymes implicated in inflammatory and immunological disorders. Pyrazole-based sulfonamides have been extensively studied for their anti-inflammatory properties, often targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The introduction of the trifluoropropyl group may enhance binding affinity by improving hydrophobic interactions with enzyme active sites. Furthermore, computational studies suggest that this compound could exhibit favorable pharmacokinetic profiles due to its balanced lipophilicity and solubility.

Recent advances in structure-based drug design have highlighted the importance of understanding molecular interactions at an atomic level. High-resolution crystal structures of enzyme-target complexes have revealed that pyrazole derivatives can adopt multiple binding modes, allowing for the development of compounds with enhanced potency and selectivity. In this context, 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide represents an excellent starting point for designing next-generation inhibitors. Its scaffold can be further modified by incorporating additional functional groups or exploring different substitution patterns to fine-tune its biological activity.

The synthesis of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the trifluoropropyl group onto the pyrazole core followed by sulfonation at the 5-position. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, can be leveraged to improve efficiency and scalability. The development of robust synthetic routes is crucial for advancing preclinical studies and eventual clinical trials.

Preclinical investigations have begun to explore the pharmacological profile of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide, focusing on both in vitro and in vivo models. In vitro assays have demonstrated promising activity against enzymes such as COX-2 and LOX-5, which are implicated in inflammatory responses. Additionally, cell-based assays suggest that this compound may modulate signaling pathways involved in immune regulation. These findings align with emerging research on pyrazole sulfonamides as potential immunomodulators. Further studies are warranted to elucidate its mechanism of action and identify any off-target effects.

The pharmacokinetic properties of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide are also under scrutiny to ensure its suitability for therapeutic applications. Preliminary data indicate that the compound exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. The trifluoropropyl group contributes to its lipophilicity while maintaining adequate solubility for systemic absorption. Pharmacokinetic modeling can help predict dosing regimens and assess potential drug-drug interactions before moving into clinical trials.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before market approval. Regulatory agencies such as the FDA and EMA have established guidelines for assessing new drug candidates based on preclinical data generated from both in vitro and animal models. For 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonamide, comprehensive toxicological studies will be essential to evaluate acute toxicity, chronic exposure effects, and potential carcinogenicity or mutagenicity risks.

In conclusion, 1-(3,3,-trifluoro-propyl)- 1H -pyra-zole - 5 - sul-fona-mide (CAS No . 217248 - 61 - 4 ) represents a significant advancement in medicinal chemistry due to its unique structural features . Its potential applications in modulating inflammatory pathways , coupled with favorable pharmacokinetic profiles , make it an attractive candidate for further development . Continued research into its synthesis , pharmacology , pharmacokinetics , an d regulatory aspects will be crucial for realizing its therapeutic promise . As our understanding o f molecular interactions evolves , compounds like this one will play an increasingly important role i n addressing complex diseases worldwide . p >